Cas no 95849-01-7 (Propanedioic acid, 2-[(7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylene]-, 1,3-diethyl ester)

Propanedioic acid, 2-[(7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylene]-, 1,3-diethyl ester structure
95849-01-7 structure
Product Name:Propanedioic acid, 2-[(7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylene]-, 1,3-diethyl ester
CAS No:95849-01-7
MF:C16H17F2NO5
MW:341.306691884995
CID:6640559
Update Time:2024-01-23

Propanedioic acid, 2-[(7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, 2-[(7,8-difluoro-2,3-dihydro-4H-1,4-benzoxazin-4-yl)methylene]-, 1,3-diethyl ester
    • Inchi: 1S/C16H17F2NO5/c1-3-22-15(20)10(16(21)23-4-2)9-19-7-8-24-14-12(19)6-5-11(17)13(14)18/h5-6,9H,3-4,7-8H2,1-2H3
    • InChI Key: ROXBPEAEYFIFIL-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)/C(=C/N1C2=CC=C(F)C(F)=C2OCC1)/C(OCC)=O

Experimental Properties

  • Density: 1.354±0.06 g/cm3(Predicted)
  • Boiling Point: 397.2±42.0 °C(Predicted)
  • pka: -1.68±0.20(Predicted)
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